1-[2-(3,4-dimethylphenyl)acetyl]-N-methylpiperidine-4-carboxamide

• IUPAC Name: 1-[2-(3,4-dimethylphenyl)acetyl]-N-methylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H24N2O2/c1-12-4-5-14(10-13(12)2)11-16(20)19-8-6-15(7-9-19)17(21)18-3/h4-5,10,15H,6-9,11H2,1-3H3,(H,18,21)
• InChI Key: AHHNIZXZGVJSLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)N2CCC(CC2)C(=O)NC)C
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

1-[2-(3,4-dimethylphenyl)acetyl]-N-methylpiperidine-4-carboxamide, also known as U-47700, is a synthetic opioid drug that has gained popularity in recent years due to its potent analgesic effects. The chemical structure of U-47700 is similar to that of other opioids such as morphine and fentanyl, but it has a unique mechanism of action that makes it particularly effective for pain relief.

Mechanism of Action

1-[2-(3,4-dimethylphenyl)acetyl]-N-methylpiperidine-4-carboxamide acts on the mu-opioid receptors in the brain and spinal cord, which are responsible for mediating pain perception. By binding to these receptors, this compound can block the transmission of pain signals and produce a powerful analgesic effect.
Biochemical and Physiological Effects:
In addition to its pain-relieving properties, this compound can also produce a range of other biochemical and physiological effects. These include sedation, euphoria, respiratory depression, and constipation. The drug can also lead to addiction and dependence with prolonged use.

Advantages and Limitations for Lab Experiments

1-[2-(3,4-dimethylphenyl)acetyl]-N-methylpiperidine-4-carboxamide has several advantages for use in laboratory experiments. Its potency and selectivity for the mu-opioid receptor make it a valuable tool for studying pain pathways and developing new pain medications. However, its illicit nature and potential for abuse make it difficult to obtain and use in a controlled manner.

Future Directions

There are several potential future directions for research on 1-[2-(3,4-dimethylphenyl)acetyl]-N-methylpiperidine-4-carboxamide. One area of interest is the development of new pain medications that target the mu-opioid receptor in a more selective and effective manner. Another area of research is the investigation of the molecular mechanisms underlying this compound's effects on the central nervous system and other physiological systems. Finally, there is a need for further studies on the long-term effects of this compound use and the potential for addiction and dependence.

Synthesis Methods

1-[2-(3,4-dimethylphenyl)acetyl]-N-methylpiperidine-4-carboxamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The exact synthesis method is not widely known, as the drug is primarily produced in clandestine laboratories and is not subject to regulation or oversight.

Scientific Research Applications

Despite its illicit nature, 1-[2-(3,4-dimethylphenyl)acetyl]-N-methylpiperidine-4-carboxamide has been the subject of several scientific studies in recent years. Researchers have investigated its potential as a pain reliever, as well as its effects on the central nervous system and other physiological systems.